Cas no 301-06-4 (Iron,hexachlorotris(1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one)di- (9CI))
301-06-4 structure
Product Name:Iron,hexachlorotris(1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one)di- (9CI)
CAS No:301-06-4
MF:C33H42Cl6Fe2N6O3
MW:895.132984638214
CID:318004
PubChem ID:71300898
Update Time:2025-04-19
Iron,hexachlorotris(1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one)di- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Iron,hexachlorotris(1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one)di- (9CI)
- Hexachlorotris(1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one)diiron
- 1,5-dimethyl-2-phenylpyrazol-3-one,iron,hexahydrochloride
- 1,5-Dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one--iron--hydrogen chloride (3/2/6)
- 301-06-4
- DTXSID30952508
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- Inchi: 1S/3C11H12N2O.6ClH.2Fe/c3*1-9-8-11(14)13(12(9)2)10-6-4-3-5-7-10;;;;;;;;/h3*3-8H,1-2H3;6*1H;;
- InChI Key: BVIMQZGNGYVFPL-UHFFFAOYSA-N
- SMILES: [Fe].[Fe].Cl.Cl.Cl.Cl.Cl.Cl.O=C1C=C(C)N(C)N1C1C=CC=CC=1.O=C1C=C(C)N(C)N1C1C=CC=CC=1.O=C1C=C(C)N(C)N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 894.011876g/mol
- Monoisotopic Mass: 892.014826g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 50
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 11
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.6Ų
Iron,hexachlorotris(1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one)di- (9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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